Cas no 1806989-71-8 (5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol)

• Product Name: 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol
• CAS No: 1806989-71-8
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4896493
• Update Time: 2025-10-06

5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol

• Inchi： 1S/C9H11F2NO2/c1-5-7(4-13)12-3-6(9(10)11)8(5)14-2/h3,9,13H,4H2,1-2H3
• InChI Key： XMQISPCJGBSTLY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CO)C(C)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol

Introduction to 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol (CAS No. 1806989-71-8) and Its Applications in Modern Chemical Biology

5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol, identified by the chemical formula CAS No. 1806989-71-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl, methoxy, and methyl substituents on a pyridine backbone, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol combines the versatility of the pyridine ring with electron-withdrawing and electron-donating groups, which can modulate its interactions with biological targets. The presence of a difluoromethyl group enhances metabolic stability and binding affinity, while the methoxy and methyl groups contribute to the compound's solubility and pharmacokinetic profile. These features have positioned this compound as a promising candidate for further exploration in drug discovery and molecular pharmacology.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The pyridine scaffold, particularly derivatives with fluorinated or methoxylated substituents, has emerged as a privileged structure in medicinal chemistry due to its ability to engage with various biological targets, including enzymes and receptors. 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol exemplifies this trend, offering a versatile platform for designing molecules with enhanced biological activity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with pathological conditions. The unique substitution pattern of 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol allows it to mimic natural substrates or compete with ATP binding, thereby inhibiting kinase activity. Recent studies have demonstrated that fluorinated pyridines can improve the potency and selectivity of kinase inhibitors, making them more effective in therapeutic settings.

Furthermore, the compound's structural features make it an attractive candidate for developing antiviral agents. The interaction between small molecules and viral proteins is often mediated by specific hydrogen bonding networks and hydrophobic interactions. The presence of hydroxyl, methoxy, and methyl groups in 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol provides multiple interaction points with viral targets, potentially leading to the development of novel antiviral drugs with improved efficacy and reduced resistance profiles.

The synthesis of 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol presents an intriguing challenge due to the complexity of its functional groups. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its importance as a building block for more complex molecules.

Recent advancements in computational chemistry have further enhanced our understanding of how 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol interacts with biological targets. Molecular docking studies have revealed that this compound can bind to various protein pockets with high affinity, suggesting its potential as a lead compound for drug development. Additionally, quantum mechanical calculations have been used to predict the electronic properties of the molecule, which are crucial for understanding its reactivity and biological activity.

The pharmacological profile of 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol is still under active investigation. Preliminary studies have shown that it exhibits promising activities in vitro against several disease-relevant targets. For instance, it has demonstrated inhibitory effects on certain kinases that are overexpressed in cancer cells, leading to cell cycle arrest and apoptosis. These findings highlight the compound's potential as a therapeutic agent for oncological applications.

Another area where this compound shows promise is in neurodegenerative diseases. The pyridine scaffold is known to interact with neurotransmitter receptors and enzymes involved in neural signaling pathways. Studies suggest that derivatives like 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol could modulate these pathways, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The development of novel analytical methods has also contributed to our ability to study 5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol more effectively. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to characterize the compound's structure, purity, and interactions with biological systems accurately.

In conclusion,5-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol (CAS No. 1806989-71-8) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an excellent scaffold for designing molecules with enhanced biological activity against various disease targets. As research continues to uncover new applications for this compound,5-(Difluoromethyl)-4-Me thoxy - 3 - methylpi rid ine - 2 - me tho hol, it is poised to play an increasingly important role in the development of next-generation therapeutics.